

Molidustat treatment satisfaction scores versus darbepoetin alfa

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Molidustat

CAS No.: 1154028-82-6

Cat. No.: S548066

Get Quote

Treatment Satisfaction & Efficacy Data

The table below summarizes the core findings from clinical trials comparing **molidustat** and darbepoetin alfa, focusing on treatment satisfaction and hemoglobin response.

Aspect	Patient Population	Molidustat Findings	Darbepoetin Alfa Findings	Source & Context
Treatment Satisfaction (TSQM-II)	Non-dialysis (NDD) patients [1] [2]	Significant improvement in convenience domain scores at multiple time points; more patients "highly satisfied" with convenience [1] [2].	Improved effectiveness domain scores over time [2].	Analysis Type: Post-hoc analysis of two Phase 3 trials (MIYABI ND-C and ND-M) [1] [2].
Global Satisfaction	Non-dialysis (NDD) patients [1] [2]	Increased global satisfaction scores.	Increased global satisfaction scores.	Questionnaire: Treatment Satisfaction Questionnaire for Medicine (TSQM-II), covering effectiveness, side effects,

Aspect	Patient Population	Molidustat Findings	Darbepoetin Alfa Findings	Source & Context
				convenience, and global satisfaction [2].
Hb Response (Efficacy)	ESA-naïve, NDD patients	Hb increase: +1.44 g/dL [3].	Hb increase: +1.70 g/dL [3].	Trial Context: MIYABI program; molidustat was less effective in ESA-naïve patients [3].
Hb Response (Efficacy)	ESA-treated, NDD patients	Hb increase: +0.36 g/dL [3].	Hb increase: +0.26 g/dL [3].	Trial Context: Comparable efficacy in patients previously on ESA therapy [3].
Hb Response (Efficacy)	Dialysis-dependent (DD) patients	Non-inferior to darbepoetin alfa in maintaining Hb levels within 10.0-12.0 g/dL [4].	Non-inferior to molidustat in maintaining Hb levels [4].	Trial Context: Phase 3, double-blinded study over 52 weeks [4].

Detailed Experimental Protocols


To ensure reproducibility and provide context for the data, here are the methodologies from the key studies cited.

- **Study Design for Satisfaction Data:** The treatment satisfaction data comes from a **post-hoc analysis** of two randomized, parallel-group, open-label, multicenter Phase 3 trials in Japan: **MIYABI ND-C** (in ESA-naïve patients) and **MIYABI ND-M** (in patients previously treated with ESAs). The trials treated patients for 52 weeks [1] [2].
- **Satisfaction Metric:** Patient-reported satisfaction was measured using the **Treatment Satisfaction Questionnaire for Medicine version II (TSQM-II)** at baseline, Week 12, and Week 24. The TSQM-II is an 11-item questionnaire that produces scores (0-100) across four domains: **Effectiveness, Side Effects, Convenience, and Global Satisfaction**. Higher scores indicate greater satisfaction. Statistical analyses, including general linear models (GLM) and generalized estimating equations (GEE), were used to compare changes from baseline, adjusting for covariates [2].

- **Efficacy and Safety Trial Design:** The efficacy data for dialysis-dependent patients comes from a **52-week, Phase 3, randomized, active-controlled, double-blinded, double-dummy, parallel-group, multi-center study**. The primary efficacy variables were the mean hemoglobin level during the evaluation period (Weeks 33-36) and its change from baseline. Non-inferiority of **molidustat** to darbepoetin alfa was assessed with a pre-defined margin of 1.0 g/dL [4].

Mechanisms of Action

The differing routes of administration and fundamental mechanisms explain the convenience advantage of **molidustat**. The following diagram illustrates the distinct pathways through which each drug acts.



[Stimulation of Erythropoiesis](#)

[Click to download full resolution via product page](#)

Conclusion and Research Implications

For researchers and drug development professionals, the data presents a nuanced picture:

- **Patient-Centered Outcomes: Molidustat** addresses a key patient need through **oral convenience**, which is directly reflected in higher treatment satisfaction scores for this domain. This is a significant advantage over the subcutaneous or intravenous administration of darbepoetin alfa [1] [2].
- **Efficacy Profile: Molidustat** is most effective as a **maintenance therapy** in patients already treated with ESAs, showing comparable efficacy to darbepoetin alfa in both NDD and DD populations [4] [3]. Its effect is more limited in **ESA-naïve patients**, where it was statistically less effective at correcting anemia [3].
- **Safety and Cost:** A meta-analysis of six studies found no significant difference in the incidence of serious adverse events, mortality, or cardiovascular events between **molidustat** and ESAs [5]. Furthermore, as an oral therapy, **molidustat** has been associated with significant **cost savings** compared to injectable ESAs over a 5-year period [3].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. with Treatment in CKD-related anemia in... satisfaction molidustat [pubmed.ncbi.nlm.nih.gov]

2. with Treatment in... | Research Square satisfaction molidustat [researchsquare.com]
3. Redefining anaemia management in CKD [sciencedirect.com]
4. Results from a Phase 3 Study Comparing the Efficacy and... [journals.lww.com]
5. The efficacy and safety of molidustat for anemia in dialysis ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Molidustat treatment satisfaction scores versus darbepoetin alfa].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548066#molidustat-treatment-satisfaction-scores-versus-darbepoetin-alfa>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com